Cas no 29819-73-6 (1-Pentanol,4,5,5,5-tetrafluoro-4-(trifluoromethyl)-)

• Product Name: 1-Pentanol,4,5,5,5-tetrafluoro-4-(trifluoromethyl)-
• CAS No: 29819-73-6
• MF: C₆H₇F₇O
• MW: 228.108006715775
• CID: 253557
• PubChem ID: 542739
• Update Time: 2025-05-30

1-Pentanol,4,5,5,5-tetrafluoro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol,4,5,5,5-tetrafluoro-4-(trifluoromethyl)-
• 4,5,5,5-TETRAFLUORO-4-(TRIFLUOROMETHYL)PENTAN-1-OL
• 4,5,5,5-Tetrafluoro-4-trifluoromethyl-1-pentanol
• AKOS017344998
• A820062
• 3-(Perfluoroisopropyl)propanol
• DTXSID40337443
• 4,5,5,5-tetrafluoro-4(trifluoromethyl)pentan-1-ol
• NS00110186
• 4,5,5,5-tetrafluoro-4-trifluoromethyl-pentan-1-ol
• SCHEMBL775155
• 4,5,5,5-tetrakis(fluoranyl)-4-(trifluoromethyl)pentan-1-ol
• 29819-73-6
• 4,5,5,5-tetrafluoro-4-(trifluoromethyl)-1-pentanol
• MFCD00155992

• MDL： MFCD00155992
• Inchi： 1S/C6H7F7O/c7-4(2-1-3-14,5(8,9)10)6(11,12)13/h14H,1-3H2
• InChI Key： NMPABPRKIBGSGW-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(F)(F)F)CCCO

Computed Properties

• Exact Mass: 228.03900
• Monoisotopic Mass: 228.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.396±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 81.6±35.0 ºC (760 Torr),
• Flash Point: 3.1±25.9 ºC,
• Refractive Index: 1.32
• Solubility: Slightly soluble (3.6 g/l) (25 º C),
• PSA: 20.23000
• LogP: 2.59180

1-Pentanol,4,5,5,5-tetrafluoro-4-(trifluoromethyl)- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 1-Pentanol,4,5,5,5-tetrafluoro-4-(trifluoromethyl)-

1-Pentanol,4,5,5,5-Tetrafluoro-4-(Trifluoromethyl)-: A Comprehensive Overview

1-Pentanol,4,5,5,5-tetrafluoro-4-(trifluoromethyl)-, also known by its CAS number 29819-73-6, is a fluorinated alcohol that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a pentanol backbone with multiple fluorine substituents. The presence of fluorine atoms significantly influences its chemical properties, making it a valuable compound in various applications.

The synthesis of 1-Pentanol,4,5,5,5-tetrafluoro-4-(trifluoromethyl)- involves advanced fluorination techniques. Recent studies have explored the use of electrophilic fluorination methods to introduce multiple fluorine atoms onto the carbon chain. This approach not only enhances the compound's stability but also improves its solubility in polar solvents. Researchers have found that the strategic placement of fluorine atoms can modulate the compound's electronic properties, making it suitable for use in high-performance materials.

In terms of applications, 1-Pentanol derivatives have been widely used in the development of pharmaceuticals and agrochemicals. The fluorinated version of this alcohol has shown promise in enhancing the bioavailability of drug molecules due to its ability to form stable hydrogen bonds. Recent research has also highlighted its potential as a precursor for synthesizing advanced polymers with tailored mechanical and thermal properties.

The environmental impact of 1-Pentanol,4,5,5,5-tetrafluoro-4-(trifluoromethyl)- has been a topic of interest in green chemistry circles. Studies have demonstrated that this compound exhibits low toxicity and biodegradability under specific conditions. Its fluorinated nature contributes to its resistance to microbial degradation, which can be both advantageous and challenging depending on the application context.

From a structural perspective, the compound's tetrafluoro substitution pattern imparts a high degree of steric hindrance around the central carbon atom. This steric effect plays a crucial role in determining its reactivity in various chemical reactions. Recent computational studies have provided insights into the electronic distribution within the molecule, further aiding in the design of efficient synthetic pathways.

In conclusion, 1-Pentanol, particularly its fluorinated derivative with CAS number 29819-73-6, represents a versatile building block in modern chemistry. Its unique properties and wide range of applications make it an essential compound for researchers and industry professionals alike. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing chemical science is expected to grow significantly.